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Compound of Interest

Compound Name: Convicine

Cat. No.: B104258 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of convicine, a pyrimidine glycoside found

in faba beans (Vicia faba). The document is intended for researchers, scientists, and

professionals in drug development who are interested in the toxicological and pharmacological

aspects of this compound.

Chemical Identity and Structure
Convicine is a glycoside composed of a pyrimidine-based aglycone, isouramil, linked to a

glucose molecule. Its chemical structure is fundamental to its biological activity.

Table 1: Chemical Identifiers of Convicine
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Identifier Value Citation

IUPAC Name

6-amino-5-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

1H-pyrimidine-2,4-dione

[1]

CAS Number 19286-37-4 [1]

Molecular Formula C₁₀H₁₅N₃O₈ [1]

Molecular Weight 305.24 g/mol [1]
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Physicochemical Properties
The physicochemical properties of convicine influence its absorption, distribution, metabolism,

and excretion (ADME) profile, as well as its toxicological effects.

Table 2: Physicochemical Properties of Convicine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/convicine.html
https://www.medchemexpress.com/convicine.html
https://www.medchemexpress.com/convicine.html
https://www.medchemexpress.com/convicine.html
https://www.benchchem.com/product/b104258?utm_src=pdf-body
https://www.benchchem.com/product/b104258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

Melting Point Decomposes at 287°C [2]

Boiling Point Not applicable (decomposes)

Solubility

Soluble in hot water and dilute

NaOH. Slightly soluble in cold

water and alcohol. Practically

insoluble in chloroform and

glacial acetic acid.

[2][3]

logP -3.4 [4]

pKa

Convicine is a very weakly

acidic compound. The pKa of

its aglycone, isouramil, is 3.36.

[5][6]

Appearance Leaflets from boiling water [2]

Biological Activity and Toxicology: The Role of
Convicine in Favism
Convicine is a key causative agent in favism, a hemolytic anemia that occurs in individuals

with a genetic deficiency of the enzyme glucose-6-phosphate dehydrogenase (G6PD).[6]

Mechanism of Action
Upon ingestion, convicine is hydrolyzed by β-glucosidases in the intestine to its aglycone,

isouramil.[1] Isouramil is a potent oxidizing agent that, along with divicine (the aglycone of

vicine, another compound in faba beans), triggers a cascade of events leading to hemolysis in

G6PD-deficient individuals.[7]

The primary mechanism involves the generation of reactive oxygen species (ROS), which

deplete reduced glutathione (GSH) in red blood cells.[6] In individuals with G6PD deficiency,

the regeneration of GSH is impaired, leading to oxidative damage to hemoglobin and other

cellular components, ultimately causing hemolysis.[7]
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Signaling Pathway of Convicine-Induced Hemolysis in
G6PD Deficiency
The following diagram illustrates the signaling pathway from the ingestion of convicine to the

hemolytic crisis in G6PD-deficient individuals.
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Ingestion & Metabolism Cellular Events in Erythrocyte

G6PD Pathway
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Faba Bean Sample

Grinding to Flour

Solvent Extraction
(e.g., 80% Methanol)

Centrifugation

Collect Supernatant Pellet (Discard or Re-extract)

Evaporation of Solvent

Reconstitution in Water

Filtration (0.45 µm)

Analysis
(e.g., HPLC, LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

